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Compound of Interest

Compound Name: NIM811

Cat. No.: B1663531

For researchers and scientists in the drug development field, ensuring the safe and compliant
disposal of laboratory materials is paramount. This document provides essential, step-by-step
guidance for the proper disposal of NIM811, a hon-immunosuppressive cyclosporine analog.

NIM811, also known as (Melle-4)cyclosporin, is a mitochondrial permeability transition inhibitor.
While Safety Data Sheets (SDS) for NIM811 indicate that it is not classified as a hazardous
substance or mixture, proper laboratory waste management practices must be followed to
ensure a safe working environment and regulatory compliance.[1]

Chemical and Physical Properties

A summary of the key quantitative data for NIM811 is provided in the table below for easy
reference.

Property Value

Molecular Formula C62H111N11012
Molecular Weight 1202.61 g/mol
CAS Number 143205-42-9
Appearance Solid

) ) Strong acids/alkalis, strong oxidizing/reducing
Incompatible Materials

agents
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Experimental Protocols for Disposal

The following protocols provide detailed methodologies for the disposal of NIM811 in various
forms commonly encountered in a laboratory setting.

Protocol 1: Disposal of Unused Solid NIM811

o Waste Identification and Labeling:
o Place the original container of solid NIM811 in a designated waste accumulation area.

o If the original container is not available, use a clearly labeled, sealed, and compatible
container. The label should include "Waste NIM811," the quantity, and the date of disposal.

» Waste Collection:
o Segregate the solid NIM811 waste from other laboratory waste streams.
o Ensure the container is securely closed to prevent spillage.

e Disposal:

o Dispose of the container as non-hazardous laboratory waste through your institution's
chemical waste disposal program. Consult your institution's Environmental Health and
Safety (EHS) office for specific procedures.

Protocol 2: Disposal of NIM811 Solutions

e Absorption of Liquid:

o For solutions of NIM811, absorb the liquid using a chemically inert absorbent material
such as diatomite, universal binders, or vermiculite.[1]

o Containerization and Labeling:

o Place the absorbent material containing the NIM811 solution into a sealed, leak-proof
container.
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o Label the container clearly as "Waste NIM811 in [Solvent Name] with Absorbent,"
including the approximate concentration and date.

e Disposal:

o Dispose of the container as non-hazardous chemical waste via your institution's approved
waste management vendor.

Protocol 3: Decontamination and Disposal of NIM811-
Contaminated Labware

¢ Initial Decontamination:

o For glassware and other reusable labware, rinse thoroughly with a suitable solvent (e.g.,
ethanol or isopropanol) to remove NIM811 residue.

o Collect the solvent rinse as chemical waste, following the procedure outlined in Protocol 2.
e Surface Decontamination:

o Wipe down any surfaces or equipment that may have come into contact with NIM811 with
alcohol.[1]

» Disposal of Single-Use Items:

o Place disposable items such as gloves, pipette tips, and absorbent pads contaminated
with NIM811 into a designated solid waste container.

o This container should be clearly labeled as "NIM811-Contaminated Solid Waste."

o Dispose of this container as non-hazardous laboratory waste according to your
institutional guidelines.

NIM811 Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of NIM811 and associated materials.
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NIM811 Disposal Workflow
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Caption: Logical workflow for the safe disposal of NIM811.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1663531#nim811-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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